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Compound of Interest

Compound Name: H-Pro-Phe-Gly-Lys-OH

Cat. No.: B1336596 Get Quote

Essential Safety and Handling Guide for H-Pro-
Phe-Gly-Lys-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the tetrapeptide H-Pro-Phe-Gly-Lys-OH. The

following procedures are designed to ensure the safe handling and disposal of this compound

in a laboratory setting.

Physical and Chemical Properties
A summary of the key quantitative data for H-Pro-Phe-Gly-Lys-OH is presented below. This

information is critical for safe handling and storage.

Property Value

Molecular Formula C22H33N5O5[1]

Molecular Weight 447.5 g/mol [1]

Appearance
White powder (Assumed based on similar

peptides)[2]

Storage Temperature Recommended -20 °C[2]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

laboratory environment.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

the powder.

Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.

Prepare all necessary equipment and reagents before handling the peptide to minimize

movement and potential for spills.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles to protect against accidental splashes.[2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent

skin contact.[3][4]

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.[3]

Respiratory Protection: For handling larger quantities or when there is a risk of generating

dust, an appropriate respirator should be worn.[2]

3. Weighing and Reconstitution:

When weighing the lyophilized powder, do so quickly in an area with minimal air currents to

prevent dispersal.

For reconstitution, slowly add the desired solvent to the vial containing the peptide to avoid

splashing.
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4. Experimental Use:

Handle all solutions containing H-Pro-Phe-Gly-Lys-OH with the same level of precaution as

the solid form.

Avoid direct contact with the skin and eyes. In case of contact, rinse the affected area

thoroughly with water.[2]

Disposal Plan
Proper disposal of H-Pro-Phe-Gly-Lys-OH and associated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Place excess solid peptide and any contaminated weighing paper or consumables into a

clearly labeled, sealed container for chemical waste.

Liquid Waste:

Collect all solutions containing the peptide in a designated, sealed waste container.

Contaminated PPE:

Dispose of used gloves and other contaminated disposable PPE in the appropriate

chemical waste stream.

Final Disposal:

All waste materials should be disposed of through an approved chemical waste disposal

service, following all local, state, and federal regulations. One recommended method is to

dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[2]

Emergency Procedures
Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, seek medical

attention.[2]
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Skin Contact: In case of skin contact, immediately wash the affected area with plenty of

water.[2]

Eye Contact: If the peptide comes into contact with the eyes, rinse cautiously with water for

several minutes. Remove contact lenses if present and easy to do. Continue rinsing and

seek medical attention.[2]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical

advice.[2]

Workflow for Safe Handling of H-Pro-Phe-Gly-Lys-
OH
Caption: Workflow for the safe handling of H-Pro-Phe-Gly-Lys-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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